Cas no 1209245-96-4 (N-(4-ethoxy-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide)

• Product Name: N-(4-ethoxy-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide
• CAS No: 1209245-96-4
• MF: C₁₄H₁₄N₄O₂S
• MW: 302.351561069489
• CID: 6483607
• PubChem ID: 45532227
• Update Time: 2025-05-20

N-(4-ethoxy-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxy-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide
• SR-01000920839
• VU0634760-1
• 1209245-96-4
• N-(4-ethoxybenzo[d]thiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide
• F5094-0168
• SR-01000920839-1
• AKOS024496979
• N-(4-ethoxy-1,3-benzothiazol-2-yl)-1-methylpyrazole-3-carboxamide

• Inchi： 1S/C14H14N4O2S/c1-3-20-10-5-4-6-11-12(10)15-14(21-11)16-13(19)9-7-8-18(2)17-9/h4-8H,3H2,1-2H3,(H,15,16,19)
• InChI Key： YJFQICQYZXVRDF-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CN(C)N=2)=O)=NC2C(=CC=CC1=2)OCC

Computed Properties

• Exact Mass: 302.084
• Monoisotopic Mass: 302.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.3A^2
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4-ethoxy-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide

Introduction to N-(4-ethoxy-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide (CAS No 1209245-96-4)

N-(4-ethoxy-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide, identified by its CAS number 1209245-96-4, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The benzothiazole and pyrazole moieties in its structure contribute to its pharmacological relevance, making it a subject of extensive research in medicinal chemistry.

The compound's structure is characterized by a benzothiazole ring system substituted with an ethoxy group at the 4-position and a pyrazole ring connected via an amide linkage. This configuration suggests potential interactions with biological targets, which has prompted investigations into its biological activity. The presence of both benzothiazole and pyrazole moieties is particularly noteworthy, as these heterocyclic systems are well-documented for their role in various pharmacological applications.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. N-(4-ethoxy-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide is no exception. Studies have demonstrated that such compounds can exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. These findings have spurred further research into optimizing the compound's pharmacokinetic and pharmacodynamic profiles.

The benzothiazole moiety is known for its versatility in medicinal chemistry, often serving as a key structural element in drugs targeting neurological disorders and infectious diseases. Its ability to interact with various biological receptors and enzymes makes it a valuable scaffold for drug design. Similarly, the pyrazole ring is another important pharmacophore that contributes to the compound's potential therapeutic effects. Pyrazoles have been widely used in the development of antihypertensive, anticonvulsant, and anti-inflammatory agents.

The amide linkage in N-(4-ethoxy-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide plays a crucial role in determining its biological activity. Amides are common functional groups in pharmaceuticals due to their ability to modulate protein-protein interactions and enzyme activity. This feature has led to the exploration of amide-based compounds as potential drugs for a variety of diseases.

Recent research has highlighted the importance of structure-based drug design in optimizing the efficacy and safety of therapeutic agents. Computational methods, such as molecular docking and virtual screening, have been employed to identify promising candidates like N-(4-ethoxy-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide. These techniques allow researchers to predict how a compound will interact with biological targets, thereby facilitating the development of more effective drugs.

In vitro studies have shown that N-(4-ethoxy-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide exhibits notable activity against certain cancer cell lines. The compound's ability to inhibit the growth of these cells suggests its potential as an anticancer agent. Further investigations are ongoing to elucidate the mechanisms by which it exerts its effects.

The compound's stability and solubility are also critical factors in drug development. N-(4-ethoxy-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide's chemical properties have been thoroughly evaluated to ensure that it can be formulated into a stable and bioavailable drug product. These studies are essential for determining the compound's suitability for clinical use.

The synthesis of N-(4-ethoxy-1,3-benzothiazol